N-(2,3-dimethylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C18H16N2O3/c1-11-6-5-9-15(12(11)2)19-16(21)10-20-17(22)13-7-3-4-8-14(13)18(20)23/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key: FYRJIAMUOFWFBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C2=O)C
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

N-(2,3-dimethylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1980s, and since then, it has been the subject of numerous scientific studies. In

Scientific Research Applications

Structural Aspects and Properties

Research has been conducted on compounds structurally related to "N-(2,3-dimethylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide", focusing on their structural aspects and properties. For example, studies on amide-containing isoquinoline derivatives reveal insights into the crystal structures and fluorescence properties of these compounds. Such research contributes to understanding the structural basis for their potential applications, including their fluorescence behavior in different states (Karmakar, A., Sarma, R., & Baruah, J., 2007).

Synthesis Techniques

Several synthesis techniques have been explored for compounds similar to the one . For instance, the synthesis of novel water-soluble derivatives and their potential as analgesic and antipyretic agents highlights the development of short processes for creating medically relevant compounds. These synthesis routes offer insights into producing derivatives with enhanced solubility and potential therapeutic benefits (Reddy, Y. D., Kumari, Y. B., & Dubey, P., 2013).

Potential Biological Activities

Research into the biological activities of structurally related compounds includes the synthesis and evaluation of derivatives as anti-inflammatory agents. This involves assessing the compounds' efficacy using in vitro and in vivo models, alongside molecular docking studies to understand their interaction with human serum albumin. Such studies are crucial for identifying new therapeutic agents with anti-inflammatory properties (Nikalje, A. P., Hirani, N., & Nawle, R., 2015).

Environmental Considerations in Drug Design

The environmentally friendly synthesis of analgesic and antipyretic compounds related to "N-(2,3-dimethylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide" has also been a focus. This research underscores the importance of green chemistry in the development of new drugs, highlighting methods that minimize the environmental impact of pharmaceutical synthesis (Reddy, Y. D., Ramana Reddy, C. V., & Dubey, P., 2014).